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Compound of Interest

Compound Name: BDP FL ceramide

Cat. No.: B15557340

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for staining the Golgi

apparatus in mammalian cells using BDP FL ceramide, a green-emitting fluorescent lipid. This

synthetic ceramide analog incorporates into the Golgi membranes, allowing for clear

visualization via fluorescence microscopy in both live and fixed cells. Its high photostability and

bright fluorescence make it an excellent tool for studying Golgi morphology, lipid metabolism,

and membrane dynamics.[1][2][3]

Principle of BDP FL Ceramide Staining
BDP FL ceramide is a conjugate of the BDP FL fluorophore and sphingosine.[1] Ceramides

are key precursors for the synthesis of sphingolipids, a process that predominantly occurs in

the Golgi apparatus.[1][4] When introduced to cells, BDP FL ceramide is transported to the

Golgi, where it accumulates, leading to specific and bright fluorescent labeling of this organelle.

[1][4][5] This allows for the detailed study of the Golgi's structure and its role in cellular

trafficking.
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The following table summarizes the key quantitative parameters from various published

protocols for BDP FL ceramide Golgi staining. This allows for easy comparison and

optimization for specific cell types and experimental conditions.

Parameter
Protocol 1
(Lumiprobe)[5]

Protocol 2
(MedchemExpress)
[4]

Protocol 3 (Cold
Spring Harbor)[6]

Stock Solution

Concentration
1 mM in DMSO 5 mM in DMSO

1 mM in cell culture

medium

Working Solution

Concentration

5 µM ceramide/BSA

complex
1-10 µM in HBSS

Not specified, used

without dilution

Incubation

Temperature
4°C (initial), then 37°C Room Temperature 37°C

Incubation Time
30 min at 4°C, then 30

min at 37°C
20-30 minutes 10 minutes

Fixation (Optional)
4% formaldehyde for

2 min at 4°C
Not specified Not specified

Excitation/Emission

Maxima
~503 nm / ~509 nm[7] 505 nm / 512 nm

464 nm / 532 nm (in

methanol)

Experimental Protocols
This section provides a detailed, consolidated methodology for staining the Golgi apparatus

with BDP FL ceramide in both live and fixed cells.

Reagent Preparation
1. BDP FL Ceramide Stock Solution (1 mM):

Dissolve 50 µg of BDP FL ceramide in 87.2 µL of dimethyl sulfoxide (DMSO).[5]

Alternatively, dissolve 250 µg in 436 µL of DMSO.[5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15557340/docs?utm_src=pdf-body#visualizing-the-golgi-apparatus-an-application-guide-for-bdp-fl-ceramide-staining
https://www.lumiprobe.com/protocols/golgi-apparatus-labeling-with-ceramides
https://www.medchemexpress.com/bodipy-fl-c5-ceramide.html
https://dacemirror.sci-hub.se/journal-article/83cdb665d497b0e491340618e3c1d0ef/chazotte2012.pdf
https://immunomart.com/product/bdp-fl-ceramide/
https://www.benchchem.com/product/b15557340/docs?utm_src=pdf-body#visualizing-the-golgi-apparatus-an-application-guide-for-bdp-fl-ceramide-staining
https://www.benchchem.com/product/b15557340/docs?utm_src=pdf-body#visualizing-the-golgi-apparatus-an-application-guide-for-bdp-fl-ceramide-staining
https://www.benchchem.com/product/b15557340/docs?utm_src=pdf-body#visualizing-the-golgi-apparatus-an-application-guide-for-bdp-fl-ceramide-staining
https://www.lumiprobe.com/protocols/golgi-apparatus-labeling-with-ceramides
https://www.lumiprobe.com/protocols/golgi-apparatus-labeling-with-ceramides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557340?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the stock solution at -20°C, protected from light. Avoid repeated freeze-thaw cycles.[4]

[5]

2. Defatted Bovine Serum Albumin (BSA) Solution (optional but recommended):

Prepare a solution of 0.34 mg/mL defatted BSA in a buffered salt solution such as Hanks'

Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4.[5]

3. BDP FL Ceramide/BSA Working Solution (5 µM):

Add 50 µL of the 1 mM BDP FL ceramide stock solution to 10 mL of the defatted BSA

solution.[5]

This complex helps in the efficient delivery of the lipid probe to the cells.[8]

Live Cell Staining Protocol
This protocol is suitable for real-time imaging of the Golgi apparatus in living cells.

Cell Seeding: Grow adherent cells on sterile glass coverslips or in glass-bottom dishes to an

appropriate confluency. For suspension cells, proceed with the cell pellet.

Initial Wash: Aspirate the culture medium and wash the cells once with a serum-free medium

or HBSS.[5]

Staining Incubation:

Add the 5 µM BDP FL ceramide/BSA working solution to the cells.

Incubate for 30 minutes at 4°C.[5] This initial cold incubation facilitates the association of

the ceramide with the plasma membrane.

Washing: Rinse the cells several times with ice-cold medium to remove the excess probe.[5]

Chase Incubation: Add fresh, pre-warmed complete culture medium and incubate for an

additional 30 minutes at 37°C.[5] This allows for the internalization and transport of the

ceramide to the Golgi apparatus.
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Final Wash: Wash the cells once with fresh medium.

Imaging: Mount the coverslip on a slide and visualize the cells using a fluorescence

microscope equipped with a standard FITC filter set.

Fixed Cell Staining Protocol
This protocol is for applications where fixation is required for sample preservation or co-staining

with antibodies.

Live Cell Staining: Follow steps 1-6 of the Live Cell Staining Protocol.

Fixation: After the final wash, fix the cells with 4% formaldehyde in PBS for 2 minutes at 4°C.

[5]

Washing: Wash the fixed cells twice with PBS.[5]

Mounting and Imaging: Mount the coverslip on a slide using an appropriate mounting

medium and visualize using a fluorescence microscope.

Visualization and Data Interpretation
BDP FL ceramide exhibits a bright green fluorescence with an excitation maximum around

503-505 nm and an emission maximum around 509-512 nm.[4][7] The Golgi apparatus will

appear as a compact, perinuclear structure. The intensity and morphology of the staining can

provide insights into the state of the Golgi and cellular lipid metabolism.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the conceptual pathway of BDP FL ceramide within the cell

and the experimental workflow for staining.
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Start: Seed Cells on Coverslips

Wash with Serum-Free Medium

Incubate with BDP FL Ceramide/BSA
(30 min, 4°C)

Wash with Cold Medium

Incubate in Fresh Medium
(30 min, 37°C)

Final Wash

Live Cell Imaging Fix with 4% Formaldehyde
(2 min, 4°C)

Optional

Wash with PBS

Fixed Cell Imaging

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557340?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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